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Compound of Interest

Compound Name:

2-

(Phenylsulfonylmethyl)benzaldehy

de

Cat. No.: B1589730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-(Phenylsulfonylmethyl)benzaldehyde, a

key organic compound, detailing its chemical and physical properties, synthesis, reactivity, and

applications in scientific research and development.

Core Molecular Identity and Properties
2-(Phenylsulfonylmethyl)benzaldehyde, also known by its alternative names 2-

(Benzenesulfonylmethyl)benzaldehyde and 2-Formylbenzyl Phenyl Sulfone, is a solid organic

compound at room temperature.[1] Its chemical structure is characterized by a benzaldehyde

core substituted at the ortho position with a phenylsulfonylmethyl group.

Molecular Formula: C₁₄H₁₂O₃S[2]

Molecular Weight: 260.31 g/mol [2]

CAS Number: 468751-38-4[2]

The presence of both an aldehyde functional group and a phenylsulfonyl moiety imparts a

unique reactivity profile to the molecule, making it a valuable intermediate in organic synthesis.
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[1] The sulfonyl group, in particular, can enhance the reactivity of the compound in various

chemical transformations, including nucleophilic substitutions.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-
(Phenylsulfonylmethyl)benzaldehyde is presented in the table below.

Property Value Source(s)

Molecular Formula C₁₄H₁₂O₃S [2]

Molecular Weight 260.31 g/mol [2]

CAS Number 468751-38-4 [2]

Appearance
White to Orange to Green

powder/crystal
[3]

Melting Point 141°C [4]

Purity >97.0% (GC) [3]

Solubility
Moderately soluble in organic

solvents
[1]

Storage 4°C, stored under nitrogen [5]

Synthesis of 2-(Phenylsulfonylmethyl)benzaldehyde
While specific, peer-reviewed synthesis protocols for 2-(Phenylsulfonylmethyl)benzaldehyde
are not extensively detailed in publicly available literature, a plausible synthetic route can be

conceptualized based on established organic chemistry principles. A common approach to

forming the key C-C bond between the benzyl and sulfonyl moieties would involve the reaction

of a suitable ortho-substituted benzaldehyde derivative with a phenylsulfonyl-containing

nucleophile or vice versa.

A potential synthetic workflow is outlined below. This proposed pathway is for illustrative

purposes and would require experimental validation and optimization.
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Starting Materials

Reaction
Product

2-(Bromomethyl)benzaldehyde

Nucleophilic Substitution
(e.g., in DMF)

Sodium benzenesulfinate

2-(Phenylsulfonylmethyl)benzaldehyde

Click to download full resolution via product page

Caption: Proposed synthesis of 2-(Phenylsulfonylmethyl)benzaldehyde.

Conceptual Step-by-Step Protocol:
Nucleophilic Substitution: 2-(Bromomethyl)benzaldehyde would be reacted with sodium

benzenesulfinate in a suitable polar aprotic solvent, such as dimethylformamide (DMF).

Reaction Conditions: The reaction would likely be heated to facilitate the substitution

reaction.

Workup and Purification: Upon completion, the reaction mixture would be subjected to an

aqueous workup to remove inorganic byproducts. The crude product would then be purified,

likely through recrystallization or column chromatography, to yield pure 2-
(Phenylsulfonylmethyl)benzaldehyde.

Chemical Reactivity and Applications
The reactivity of 2-(Phenylsulfonylmethyl)benzaldehyde is dominated by the chemistry of the

aldehyde functional group and is influenced by the ortho-phenylsulfonylmethyl substituent.

Reactivity of the Aldehyde Group
The aldehyde group is susceptible to a wide range of nucleophilic addition reactions, which are

foundational to its use as a synthetic intermediate. These reactions include:
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Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid, 2-

(phenylsulfonylmethyl)benzoic acid.

Reduction: Reduction of the aldehyde, for instance with sodium borohydride, would yield the

corresponding primary alcohol, (2-(phenylsulfonylmethyl)phenyl)methanol.

Reductive Amination: Reaction with an amine in the presence of a reducing agent can be

used to synthesize a variety of secondary and tertiary amines.

Wittig Reaction: The aldehyde can be converted to an alkene through reaction with a

phosphonium ylide.

Condensation Reactions: It can participate in various condensation reactions, such as the

aldol condensation, to form larger, more complex molecules.

The electron-withdrawing nature of the adjacent phenylsulfonylmethyl group may influence the

electrophilicity of the aldehyde's carbonyl carbon, potentially affecting its reactivity in these

transformations.

Applications in Synthesis
2-(Phenylsulfonylmethyl)benzaldehyde serves as a versatile building block in the synthesis

of more complex molecules for various applications.

Pharmaceutical and Agrochemical Industries: This compound is a key intermediate in the

creation of novel pharmaceuticals and agrochemicals.[1] Its unique structure allows for the

development of new compounds with potential therapeutic or pesticidal activities.

Organic Synthesis: It is utilized as a reagent to introduce the 2-formylbenzyl or the

phenylsulfonylmethyl group into other molecules.

The logical workflow for the utilization of 2-(Phenylsulfonylmethyl)benzaldehyde as a

synthetic intermediate is depicted below.

2-(Phenylsulfonylmethyl)benzaldehyde Chemical Transformation
(e.g., Oxidation, Reduction, Condensation) Functionalized Intermediate Target Molecule

(e.g., Pharmaceutical, Agrochemical)
Further Synthesis
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Click to download full resolution via product page

Caption: Application of 2-(Phenylsulfonylmethyl)benzaldehyde in synthesis.

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling 2-
(Phenylsulfonylmethyl)benzaldehyde. It is intended for research use only and not for

diagnostic or therapeutic use. A comprehensive review of the Safety Data Sheet (SDS) is

essential before handling this compound.

Conclusion
2-(Phenylsulfonylmethyl)benzaldehyde is a valuable and versatile organic compound with

significant potential as a building block in synthetic chemistry. Its unique combination of an

aldehyde and a phenylsulfonylmethyl group provides a platform for a wide range of chemical

transformations, making it a key intermediate in the development of new molecules for the

pharmaceutical and agrochemical industries. Further research into the specific reactivity and

applications of this compound is warranted to fully exploit its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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